![molecular formula C18H20FN3O2 B5575701 1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone](/img/structure/B5575701.png)
1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone
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Description
1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone, also known as FPIPB, is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FPIPB is a small molecule that belongs to the class of compounds known as piperidinyl-butanone derivatives.
Scientific Research Applications
Neuroleptic Activity
A study highlighted the synthesis of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, substituted with benzimidazole, benzotriazole, or quinoxaline, demonstrating potent neuroleptic activity. One compound, in particular, showed significant neuroleptic activity with a reduced likelihood of extrapyramidal side effects, comparable to haloperidol, suggesting its potential in treating psychiatric disorders without the severe side effects common to traditional antipsychotics (Sato et al., 1978).
Spectral Properties and Material Science Applications
Research into Y-shaped fluorophores based on an imidazole ring demonstrated their significant absorption and fluorescence properties. These compounds, particularly when doped into polymer matrices, showed enhanced fluorescence, indicating their potential use in material science for developing new photonic materials with specific fluorescence characteristics (Danko et al., 2012).
Antipsychotic Potential
Another study synthesized 1-(4-fluorophenyl)-1H-indoles with substitutions that demonstrated potent affinity for dopamine D-2 and serotonin 5-HT2 receptors. This suggests their utility in developing noncataleptogenic, centrally acting antipsychotic medications, potentially offering a therapeutic profile similar to the atypical antipsychotic clozapine, but with fewer side effects (Perregaard et al., 1992).
Fluorophore Application in OLEDs
A novel bipolar phenanthroimidazole derivative was developed as a host material for green and orange-red phosphorescent OLEDs. This compound exhibited low efficiency roll-off at high brightness, suggesting its applicability in the development of high-performance OLED displays (Liu et al., 2016).
Fluorinated Polymers for Advanced Materials
The synthesis of new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, incorporating ether linkages and hexafluoroisopropylidene groups, demonstrated high thermal stability and solubility in polar organic solvents. These materials could be significant for advanced applications requiring materials with specific thermal and solubility properties (Hamciuc et al., 2005).
Properties
IUPAC Name |
1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)piperidin-1-yl]butane-1,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O2/c19-15-5-3-13(4-6-15)16(23)7-8-17(24)22-11-1-2-14(12-22)18-20-9-10-21-18/h3-6,9-10,14H,1-2,7-8,11-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AATKVHLDCNEZBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCC(=O)C2=CC=C(C=C2)F)C3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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